N-benzyl-3-(1,2-oxazinan-2-yl)-N-(1,3-thiazol-2-ylmethyl)propanamide

• IUPAC Name: N-benzyl-3-(oxazinan-2-yl)-N-(1,3-thiazol-2-ylmethyl)propanamide
• InChI: InChI=1S/C18H23N3O2S/c22-18(8-11-21-10-4-5-12-23-21)20(15-17-19-9-13-24-17)14-16-6-2-1-3-7-16/h1-3,6-7,9,13H,4-5,8,10-12,14-15H2
• InChI Key: OSLUCDZZIRRCOL-UHFFFAOYSA-N
• Canonical SMILES: C1CCON(C1)CCC(=O)N(CC2=CC=CC=C2)CC3=NC=CS3
• Molecular Formula: C18H23N3O2S
• Molecular Weight: 345.5 g/mol

Description

N-benzyl-3-(1,2-oxazinan-2-yl)-N-(1,3-thiazol-2-ylmethyl)propanamide is a compound that has gained significant interest in scientific research due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound is known for its unique properties, including its ability to act as an inhibitor of certain enzymes and receptors, making it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of N-benzyl-3-(1,2-oxazinan-2-yl)-N-(1,3-thiazol-2-ylmethyl)propanamide involves its ability to act as an inhibitor of certain enzymes and receptors. Specifically, this compound has been shown to inhibit the activity of certain kinases, which are involved in a variety of cellular processes, including cell growth and division. Additionally, this compound has also been shown to inhibit the activity of certain receptors, including those involved in neurotransmission and hormone signaling.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-benzyl-3-(1,2-oxazinan-2-yl)-N-(1,3-thiazol-2-ylmethyl)propanamide are still being studied, but initial research has shown that this compound can have a variety of effects on cellular processes and signaling pathways. Specifically, this compound has been shown to inhibit the activity of certain kinases, which can lead to a decrease in cell growth and division. Additionally, this compound has also been shown to inhibit the activity of certain receptors, which can lead to a variety of effects on neurotransmission and hormone signaling.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using N-benzyl-3-(1,2-oxazinan-2-yl)-N-(1,3-thiazol-2-ylmethyl)propanamide in lab experiments is its ability to act as an inhibitor of certain enzymes and receptors, making it a valuable tool for studying these processes. Additionally, this compound is relatively easy to synthesize and purify, making it readily available for use in lab experiments. However, one of the limitations of using this compound is that its effects on cellular processes and signaling pathways are still being studied, and more research is needed to fully understand its mechanisms of action.

Future Directions

There are several future directions for research on N-benzyl-3-(1,2-oxazinan-2-yl)-N-(1,3-thiazol-2-ylmethyl)propanamide. One area of interest is in drug development, where this compound has shown promise as a potential drug candidate for the treatment of various diseases. Additionally, further research is needed to fully understand the mechanisms of action of this compound and its effects on cellular processes and signaling pathways. Finally, more research is needed to explore the potential applications of this compound in other fields, including biochemistry and pharmacology.

Synthesis Methods

The synthesis of N-benzyl-3-(1,2-oxazinan-2-yl)-N-(1,3-thiazol-2-ylmethyl)propanamide involves a multi-step process that requires the use of various reagents and catalysts. One of the most commonly used methods for synthesizing this compound is through the reaction of N-benzyl-3-aminopropanal with 2-mercaptothiazoline, followed by the cyclization of the resulting intermediate with epichlorohydrin. The final product is then purified through various techniques, including column chromatography and recrystallization.

Scientific Research Applications

N-benzyl-3-(1,2-oxazinan-2-yl)-N-(1,3-thiazol-2-ylmethyl)propanamide has been extensively studied for its potential applications in various fields of scientific research. One of the primary areas of interest is in medicinal chemistry, where this compound has been shown to exhibit significant activity against certain enzymes and receptors, making it a promising candidate for drug development. Additionally, this compound has also been studied for its potential use in biochemistry and pharmacology, where it has been shown to have a variety of effects on cellular processes and signaling pathways.